Cas no 87172-82-5 ((2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid)

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid structure
87172-82-5 structure
Product Name:(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid
CAS No:87172-82-5
MF:C11H10O7
MW:254.192903995514
CID:659029
Update Time:2024-03-01

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(benzoyloxy)-3-hydroxy-, (2R,3R)-
    • (2R,3R)-2-benzoyloxy-3-hydroxybutanedioic acid
    • benzoyl-l-tartaric acid
    • (2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid
    • (2R,3R)-2-(Benzoyloxy)-3-hydroxybutanedioic acid (ACI)
    • Butanedioic acid, 2-(benzoyloxy)-3-hydroxy-, [R-(R*,R*)]- (ZCI)
    • Inchi： 1S/C11H10O7/c12-7(9(13)14)8(10(15)16)18-11(17)6-4-2-1-3-5-6/h1-5,7-8,12H,(H,13,14)(H,15,16)/t7-,8-/m1/s1
    • InChI Key： JXXURQWKKCNUBH-HTQZYQBOSA-N
    • SMILES： O(C(C1C=CC=CC=1)=O)[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Topological Polar Surface Area: 121

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid Production Method

Production Method 1

158732-35-5 158732-35-5
87172-82-5 87172-82-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt
Reference
Metal-induced chiral folding of depsipeptide dendrimers
Buschhaus, Boris; et al, Chemistry - A European Journal, 2005, 11(12), 3530-3540

Production Method 2

2743-38-6 2743-38-6
87172-82-5 87172-82-5
Reaction Conditions
1.1 Solvents: Water ;  4 h, 97 °C; 97 °C → 15 °C; 1 h, 12 - 15 °C
Reference
Process of preparing O-acyltartaric acids
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Production Method 3

87-69-4 87-69-4
87172-82-5 87172-82-5
Reaction Conditions
Reference
Tartaric acid and its O-acyl derivatives. Part 14: Nucleophilic ring-opening reaction of nonsymmetrically substituted tartaric acid anhydride as a tool for the synthesis of totally differentiated tartaric acid derivatives
Bernas, Urszula; et al, Tetrahedron, 2015, 71(23), 4047-4052

Production Method 4

87-69-4 87-69-4
98-88-4 98-88-4
87172-82-5 87172-82-5
64339-95-3 64339-95-3
100675-53-4 100675-53-4
2743-38-6 2743-38-6
Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  4 h, reflux
Reference
Tartaric acid and its acyl derivatives. Part 5. Direct synthesis of monoacyltartaric acids and novel mono(benzoyl)tartaric anhydride: unusual findings in tartaric acid acylation
Bernas, Urszula; et al, ARKIVOC (Gainesville, 2010, (11), 1-12

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid Raw materials

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid Preparation Products

(2R,3R)-2-(Benzoyloxy)-3-hydroxysuccinic acid Related Literature

Related Categories

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